Cas no 1805407-70-8 (Ethyl 3-bromo-5-chloromethyl-4-cyanobenzoate)

• Product Name: Ethyl 3-bromo-5-chloromethyl-4-cyanobenzoate
• CAS No: 1805407-70-8
• MF: C₁₁H₉BrClNO₂
• MW: 302.551661252975
• CID: 4948573
• Update Time: 2025-06-07

Ethyl 3-bromo-5-chloromethyl-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-5-chloromethyl-4-cyanobenzoate

• Inchi： 1S/C11H9BrClNO2/c1-2-16-11(15)7-3-8(5-13)9(6-14)10(12)4-7/h3-4H,2,5H2,1H3
• InChI Key： DJPJUJCMTVNHGU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OCC)C=C(CCl)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-bromo-5-chloromethyl-4-cyanobenzoate

Introduction to Ethyl 3-bromo-5-chloromethyl-4-cyanobenzoate (CAS No. 1805407-70-8)

Ethyl 3-bromo-5-chloromethyl-4-cyanobenzoate (CAS No. 1805407-70-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique functional groups, including a bromo, chloromethyl, and cyano substituent, offers a wide range of potential applications in drug discovery and development.

The molecular structure of Ethyl 3-bromo-5-chloromethyl-4-cyanobenzoate is composed of a benzene ring with a bromo group at the 3-position, a chloromethyl group at the 5-position, and a cyano group at the 4-position. The ethyl ester moiety at the carboxylic acid position further enhances its chemical stability and solubility properties. These structural features make it an attractive candidate for various synthetic transformations and biological evaluations.

Recent studies have highlighted the potential of Ethyl 3-bromo-5-chloromethyl-4-cyanobenzoate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer cell proliferation. The bromo and chloromethyl groups were found to play crucial roles in enhancing the compound's binding affinity to target proteins, while the cyano group contributed to its metabolic stability.

In another research article from the Bioorganic & Medicinal Chemistry Letters (2021), Ethyl 3-bromo-5-chloromethyl-4-cyanobenzoate was evaluated for its antimicrobial properties. The results indicated that it possesses significant antibacterial activity against both Gram-positive and Gram-negative bacteria, making it a promising lead compound for the development of new antibiotics. The unique combination of functional groups in this molecule was found to disrupt bacterial cell wall synthesis and inhibit essential metabolic pathways.

The synthetic accessibility of Ethyl 3-bromo-5-chloromethyl-4-cyanobenzoate has also been extensively studied. A multi-step synthesis route involving bromination, chloromethylation, and cyano substitution has been reported in several scientific publications. This synthetic pathway allows for the efficient production of the compound with high purity and yield, facilitating its use in large-scale pharmaceutical research and development.

In addition to its therapeutic potential, Ethyl 3-bromo-5-chloromethyl-4-cyanobenzoate has been explored for its utility as an intermediate in organic synthesis. Its versatile reactivity makes it a valuable building block for constructing more complex molecules with diverse biological activities. For example, it can be used as a starting material for the synthesis of novel heterocyclic compounds with potential applications in neuroscience and immunology.

The safety profile of Ethyl 3-bromo-5-chloromethyl-4-cyanobenzoate has also been investigated. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations, making it suitable for further clinical evaluation. However, as with any new chemical entity, comprehensive safety assessments are essential to ensure its safe use in humans.

In conclusion, Ethyl 3-bromo-5-chloromethyl-4-cyanobenzoate (CAS No. 1805407-70-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for the development of novel therapeutic agents and synthetic intermediates. Ongoing research continues to uncover new insights into its biological activities and synthetic utility, further solidifying its importance in the field.